Cas no 1260613-83-9 ((R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• CAS No: 1260613-83-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD15474910
• CID: 4774248
• Update Time: 2025-05-24

(R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• SB32334
• tert-Butyl (R)-3-aminoindoline-1-carboxylate
• tert-butyl (3R)-3-amino-2,3-dihydro-1H-indole-1-carboxylate

• MDL： MFCD15474910
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-8-10(14)9-6-4-5-7-11(9)15/h4-7,10H,8,14H2,1-3H3/t10-/m0/s1
• InChI Key： ZYMMFTVNDRHTLJ-JTQLQIEISA-N
• SMILES： O(C(N1C2C=CC=CC=2[C@H](C1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester (CAS No. 1260613-83-9)

The compound (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester (CAS No. 1260613-83-9) is a chiral intermediate of significant interest in pharmaceutical and organic synthesis. Its unique structural features, including the tert-butyl ester group and the dihydro-indole core, make it a versatile building block for drug discovery. Researchers and manufacturers frequently seek this compound for its role in synthesizing bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeted therapies, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing demand for (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester is its enantiomeric purity. The (R)-configuration is critical for achieving desired biological activity in many drug candidates. Recent trends in asymmetric synthesis and chiral auxiliaries have further highlighted the importance of such intermediates. Additionally, the tert-butyl protecting group enhances the compound's stability during synthetic transformations, a feature highly valued in multi-step organic reactions.

In the context of drug discovery, this compound is often explored for its potential in central nervous system (CNS) drug development. The dihydro-indole scaffold is a privileged structure in neuroscience, appearing in compounds targeting neurodegenerative diseases and mood disorders. With the rising global focus on mental health and precision medicine, the relevance of such intermediates continues to grow. Researchers frequently inquire about its synthetic routes, scalability, and derivatization potential, reflecting its practical utility.

From a technical perspective, (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester exhibits favorable physicochemical properties, including moderate solubility in organic solvents like dichloromethane and tetrahydrofuran. Its molecular weight (262.34 g/mol) and logP values align well with Lipinski's rule of five, making it a suitable candidate for further optimization in lead compound development. Analytical methods such as HPLC and chiral chromatography are commonly employed to verify its purity and enantiomeric excess (ee).

The compound's applications extend beyond pharmaceuticals. It is also investigated in material science for designing chiral catalysts and ligands used in asymmetric catalysis. With the increasing emphasis on green chemistry, researchers are exploring eco-friendly synthetic protocols for this intermediate, including enzymatic resolution and continuous flow chemistry. These approaches align with the industry's shift toward sustainable manufacturing practices.

Quality control is paramount when working with (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester. Reputable suppliers provide detailed certificates of analysis (CoA), including data on NMR, mass spectrometry, and optical rotation. Storage recommendations typically suggest keeping the compound at 2-8°C under inert conditions to prevent degradation. These specifications are crucial for ensuring reproducibility in research and industrial applications.

In summary, (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester (CAS No. 1260613-83-9) represents a valuable tool for chemists engaged in chiral synthesis and medicinal chemistry. Its structural elegance and functional versatility position it as a key player in advancing targeted therapies and catalytic systems. As the scientific community continues to prioritize molecular complexity and stereochemical control, the demand for such high-quality intermediates is expected to rise steadily.